N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H21NOS/c1-2-17-11-9-10-16-20(17)23-22(24)21(18-12-5-3-6-13-18)25-19-14-7-4-8-15-19/h3-16,21H,2H2,1H3,(H,23,24)
• InChI Key: DIZJWRDDQLNSFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide is a chemical compound that is widely used in scientific research. It is a member of the thioacetamide family, which is known for its ability to induce liver damage in animal models. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its potential applications in various fields of research. In

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide is not fully understood, but it is thought to involve the generation of reactive oxygen species (ROS) and the induction of oxidative stress. This leads to the activation of various signaling pathways, including the JNK and p38 MAPK pathways, which ultimately result in cell death. Additionally, this compound has been shown to inhibit the activity of various enzymes, including glutathione S-transferase and cytochrome P450.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide has been shown to induce liver damage in animal models, which is characterized by increased liver enzymes, oxidative stress, and inflammation. It has also been shown to induce apoptosis in various cell types, including cancer cells. Additionally, this compound has been investigated for its potential effects on glucose metabolism, as it has been shown to increase insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide in lab experiments is its ability to induce liver damage in animal models, making it a valuable tool for studying liver disease and toxicity. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential anti-cancer agent. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide. One area of interest is the development of analogs with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research. Finally, more research is needed to determine the potential side effects and toxicity of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide involves the reaction of 2-phenyl-2-(phenylthio)acetic acid with 2-ethylphenylamine. The reaction is typically carried out in the presence of a catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is then purified using various techniques, such as recrystallization or chromatography. The purity of the final product is critical for its use in scientific research.

Scientific Research Applications

N-(2-ethylphenyl)-2-phenyl-2-(phenylthio)acetamide has been extensively studied for its potential applications in various fields of research. It has been shown to induce liver damage in animal models, making it a valuable tool for studying liver disease and toxicity. It has also been used in studies of oxidative stress, inflammation, and apoptosis. Additionally, this compound has been investigated for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.